Cas no 1186393-85-0 (2,3,5,6-tetrafluorophenyl sulfamate)

• Product Name: 2,3,5,6-tetrafluorophenyl sulfamate
• CAS No: 1186393-85-0
• MF: C₆H₃F₄NO₃S
• MW: 245.151534318924
• CID: 5782089
• PubChem ID: 44622856
• Update Time: 2025-05-26

2,3,5,6-tetrafluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluorophenyl sulfamate
• CHEMBL1078096
• 1186393-85-0
• EN300-1991165

• Inchi： 1S/C6H3F4NO3S/c7-2-1-3(8)5(10)6(4(2)9)14-15(11,12)13/h1H,(H2,11,12,13)
• InChI Key： GJRYISMGNCAFKK-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=C(C=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 244.97697678g/mol
• Monoisotopic Mass: 244.97697678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2,3,5,6-tetrafluorophenyl sulfamate

2,3,5,6-Tetrafluorophenyl Sulfamate (CAS No. 1186393-85-0): A Comprehensive Overview

2,3,5,6-Tetrafluorophenyl sulfamate is a highly specialized chemical compound with the CAS registry number 1186393-85-0. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. The molecule consists of a tetrafluorophenyl group attached to a sulfamate functional group, making it a derivative of phenol with fluorine substitutions at the 2, 3, 5, and 6 positions.

The tetrafluorophenyl group in this compound contributes to its high stability and reactivity under specific conditions. Fluorine substitution on aromatic rings is known to enhance electronic effects, which can significantly influence the compound's behavior in chemical reactions. Recent studies have highlighted the importance of such fluorinated aromatic compounds in pharmaceuticals and agrochemicals due to their improved bioavailability and selectivity.

One of the most notable aspects of 2,3,5,6-tetrafluorophenyl sulfamate is its role as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in forming sulfonamides, which are widely used in drug development for their ability to modulate enzyme activity and receptor binding. The sulfamate group in this compound acts as a leaving group in nucleophilic substitutions, facilitating the formation of diverse products.

Recent advancements in synthetic chemistry have led to more efficient methods for producing 2,3,5,6-tetrafluorophenyl sulfamate. Traditionally, the compound was synthesized via multi-step processes involving fluorination and sulfonation reactions. However, modern techniques now employ catalytic systems that reduce reaction times and improve yields. For instance, the use of transition metal catalysts has enabled selective fluorination of phenol derivatives under mild conditions.

The environmental impact of 2,3,5,6-tetrafluorophenyl sulfamate has also been a topic of interest in recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, its persistence in the environment remains a concern due to the stability imparted by the fluorinated aromatic ring.

In terms of applications, 2,3,5,6-tetrafluorophenyl sulfamate finds use in several niche markets. Its ability to act as a reactive intermediate makes it valuable in specialty chemicals production. Additionally, its unique electronic properties make it a candidate for advanced materials science applications such as semiconductors and optoelectronic devices.

Looking ahead, ongoing research is focused on expanding the utility of 2,3,5,6-tetrafluorophenyl sulfamate across various domains. Collaborative efforts between academic institutions and industry partners are exploring its potential as a building block for novel drug candidates and advanced materials.